Cas no 1353999-39-9 ((S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide
• CAS No: 1353999-39-9
• MF: C₁₆H₃₃N₃O
• MW: 283.452724218369
• CID: 2159016
• Update Time: 2025-11-06

(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(4-dimethylamino-cyclohexyl)-n-isopropyl-3-methyl-butyramide
• (1R,4R)- (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide
• (S)-2-Amino-N-(4-(dimethylamino)cyclohexyl)-N-isopropyl-3-methylbutanamide
• AM95534
• AM101952
• N-[trans-4-(Dimethylamino)cyclohexyl]-N-isopropyl-L-valinamide
• (S)-2-Amino-N-(4-dimethylaminocyclohexyl)-N-isopropyl-3-methylbutyramide
• (1R,4R)-(S)-2-Amino-N-(4-dimethylaminocyclohexyl)-N-isoprop
• (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide

• Inchi： 1S/C16H33N3O/c1-11(2)15(17)16(20)19(12(3)4)14-9-7-13(8-10-14)18(5)6/h11-15H,7-10,17H2,1-6H3/t13?,14?,15-/m0/s1
• InChI Key： PONWLJVZGWCKJO-NRXISQOPSA-N
• SMILES： O=C([C@H](C(C)C)N)N(C(C)C)C1CCC(CC1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 307
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide

Introduction to (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide (CAS No. 1353999-39-9)

(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide (CAS No. 1353999-39-9) is a chiral compound with significant potential in various pharmaceutical and chemical applications. This compound is characterized by its unique structural features, including a chiral center, an amino group, and a cyclohexyl ring substituted with a dimethylamino group. These structural elements contribute to its biological activity and pharmacological properties, making it a subject of extensive research in the fields of medicinal chemistry and drug discovery.

The chiral nature of (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide is particularly noteworthy. Chirality plays a crucial role in the biological activity of many drugs, as enantiomers can exhibit different pharmacological profiles. The (S) configuration of this compound has been shown to have enhanced potency and selectivity compared to its (R) counterpart, making it a valuable candidate for further development in therapeutic applications.

The amino group present in the structure of (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide is essential for its interaction with biological targets. Amino groups are known to form hydrogen bonds, which can enhance the binding affinity of the compound to receptors or enzymes. This property is particularly important in the design of drugs that target specific proteins or enzymes involved in disease pathways.

The cyclohexyl ring substituted with a dimethylamino group adds additional complexity and functionality to the molecule. The cyclohexyl ring provides steric bulk, which can influence the conformational flexibility and stability of the compound. The dimethylamino group, on the other hand, introduces a positively charged moiety that can interact with negatively charged residues on target proteins, enhancing the overall binding affinity and selectivity.

Recent studies have highlighted the potential of (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide as a lead compound for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. Kinase inhibitors are a class of drugs that have shown significant promise in treating various types of cancer by blocking the activity of key enzymes that drive tumor growth and survival.

In addition to its potential as an anticancer agent, (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide has also been investigated for its neuroprotective properties. Studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modulate these pathways makes it an attractive candidate for further exploration in neuropharmacology.

The synthesis of (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide involves several steps, including chiral resolution or asymmetric synthesis to ensure the desired (S) configuration. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one approach involves the use of chiral auxiliaries or catalysts to achieve high enantiomeric purity efficiently. Another method employs enzymatic resolution techniques to obtain the desired enantiomer selectively.

In terms of pharmacokinetics, early studies have shown that (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can cross the blood-brain barrier, which is crucial for its potential application in central nervous system disorders. Additionally, preliminary toxicity studies have indicated that this compound has a favorable safety profile at therapeutic doses.

The future development of (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide will likely involve further optimization of its chemical structure to enhance its potency, selectivity, and pharmacokinetic properties. This may include modifications to improve solubility, reduce off-target effects, and increase metabolic stability. Clinical trials will be necessary to evaluate its safety and efficacy in human subjects.

In conclusion, (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-N-isopropyl-3-methyl-butyramide (CAS No. 1353999-39-9) is a promising compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry and drug discovery.